Cas no 677304-08-4 (<br>(E)-5-(2-fluorophenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-th iol)

• Product Name: <br>(E)-5-(2-fluorophenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-th iol
• CAS No: 677304-08-4
• MF: C₁₅H₁₀FN₅O₂S
• MW: 343.335604190826
• CID: 3053082
• PubChem ID: 6859159
• Update Time: 2025-04-21

<br>(E)-5-(2-fluorophenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-th iol Chemical and Physical Properties

Names and Identifiers

• <br>(E)-5-(2-fluorophenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-th iol
• 677304-08-4
• AKOS024320262
• 5-(2-fluorophenyl)-4-{[(E)-(2-nitrophenyl)methylidene]amino}-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 657-916-4
• AKOS005707193
• 5-(2-Fluorophenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-thiol
• STL054261

• Inchi： 1S/C15H10FN5O2S/c16-12-7-3-2-6-11(12)14-18-19-15(24)20(14)17-9-10-5-1-4-8-13(10)21(22)23/h1-9H,(H,19,24)/b17-9+
• InChI Key： AYOGXSYHSWNTNP-RQZCQDPDSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2F)N1/N=C/C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 343.05392391Da
• Monoisotopic Mass: 343.05392391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų